![molecular formula C21H23N3O6S B3934877 butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate](/img/structure/B3934877.png)
butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate
Overview
Description
Butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate, also known as BAY 11-7082, is a small molecule inhibitor that has gained attention in the field of scientific research for its potential therapeutic applications. BAY 11-7082 has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
Butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 11-7082 inhibits the activity of NF-κB by covalently modifying the cysteine residue in the activation loop of the IKKβ kinase subunit, which is required for the activation of NF-κB. This modification prevents the phosphorylation of IKKβ and subsequent activation of NF-κB, resulting in the inhibition of downstream inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory effects, it has been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-viral effects by inhibiting the replication of viruses such as HIV and hepatitis B.
Advantages and Limitations for Lab Experiments
One advantage of using butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 11-7082 in lab experiments is its specificity for NF-κB inhibition, which allows for the selective manipulation of NF-κB signaling pathways. However, one limitation is that its covalent modification of IKKβ can lead to off-target effects and potential toxicity.
Future Directions
There are several future directions for the research and development of butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 11-7082. One direction is the exploration of its potential therapeutic applications in the treatment of diseases such as cancer and viral infections. Another direction is the development of more selective and less toxic inhibitors of NF-κB signaling pathways. Finally, the use of this compound 11-7082 in combination with other drugs or therapies may enhance its efficacy and reduce its potential toxicity.
Scientific Research Applications
Butyl 4-({[(4-ethoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)benzoate 11-7082 has been extensively studied in the field of scientific research for its potential therapeutic applications. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of immune responses, cell proliferation, and apoptosis. Inhibition of NF-κB by this compound 11-7082 has been shown to have anti-inflammatory effects, making it a potential treatment for diseases such as rheumatoid arthritis and inflammatory bowel disease.
properties
IUPAC Name |
butyl 4-[(4-ethoxy-3-nitrobenzoyl)carbamothioylamino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O6S/c1-3-5-12-30-20(26)14-6-9-16(10-7-14)22-21(31)23-19(25)15-8-11-18(29-4-2)17(13-15)24(27)28/h6-11,13H,3-5,12H2,1-2H3,(H2,22,23,25,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOFOUAJWHPTNOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OCC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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